Cas no 74398-44-0 (Phenol,2-(1H-pyrazol-3-yl)-, hydrochloride (1:?))

Phenol,2-(1H-pyrazol-3-yl)-, hydrochloride (1:?) structure
74398-44-0 structure
Product Name:Phenol,2-(1H-pyrazol-3-yl)-, hydrochloride (1:?)
CAS No:74398-44-0
MF:C9H9ClN2O
MW:196.63356089592
CID:572508
PubChem ID:136086430
Update Time:2025-04-19

Phenol,2-(1H-pyrazol-3-yl)-, hydrochloride (1:?) Chemical and Physical Properties

Names and Identifiers

    • Phenol,2-(1H-pyrazol-3-yl)-, hydrochloride (1:?)
    • (6Z)-6-(1,2-dihydropyrazol-3-ylidene)cyclohexa-2,4-dien-1-one,hydrochloride
    • 3-(2-hydroxyphenyl)pyrazole hydrochloride
    • 2-(1H-pyrazol-3-yl)phenol hydrochloride
    • 3-(2-Hydroxyphenyl)pyrazole HCl
    • 74398-44-0
    • NS00089890
    • EINECS 277-848-5
    • Inchi: 1S/C9H8N2O.ClH/c12-9-4-2-1-3-7(9)8-5-6-10-11-8;/h1-6,12H,(H,10,11);1H
    • InChI Key: PAZFJFSPMPXIEP-UHFFFAOYSA-N
    • SMILES: Cl.OC1C=CC=CC=1C1=CC=NN1

Computed Properties

  • Exact Mass: 196.0403406g/mol
  • Monoisotopic Mass: 196.0403406g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 334
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 14
  • XLogP3: nothing
  • Topological Polar Surface Area: 48.9Ų

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